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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth exploration of the historical milestones and synthetic

methodologies surrounding phenanthrene and its derivatives. Phenanthrene, a polycyclic

aromatic hydrocarbon composed of three fused benzene rings, forms the structural backbone

of numerous vital compounds, including steroids and alkaloids like morphine.[1][2][3]

Understanding the classical and modern synthetic routes to this core structure is fundamental

for researchers in organic chemistry and drug development. This guide details key historical

syntheses, presents quantitative data in structured tables, provides detailed experimental

protocols, and visualizes complex workflows and pathways to facilitate comprehension.

Historical Context and Discovery
Phenanthrene (C₁₄H₁₀) is an isomer of anthracene, distinguished by its angular arrangement of

three fused benzene rings.[1][2] It was first isolated from the high-boiling fraction of coal tar. Its

unique structure is a key component in a variety of natural products, most notably in the opioid

alkaloids, such as morphine and codeine, and as the core of steroids (in its perhydrogenated

form, cyclopentanoperhydrophenanthrene).[2][3][4] The quest to synthesize phenanthrene and

its derivatives has led to the development of several elegant and powerful reactions in organic

chemistry.
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The construction of the phenanthrene ring system has been a subject of extensive research,

leading to several named reactions that are now staples in organic synthesis.

The Haworth Synthesis
Developed by Robert Downs Haworth, this method is a multi-step process for preparing

phenanthrenes from naphthalenes.[5] It utilizes a Friedel-Crafts acylation with succinic

anhydride, followed by reduction, cyclization, and aromatization steps.[6] A notable feature of

this synthesis is that the initial acylation of naphthalene can produce two regioisomers, which

can be separated by fractional crystallization.[7]

Experimental Protocol: Haworth Synthesis of Phenanthrene

Friedel-Crafts Acylation: Naphthalene is reacted with succinic anhydride in an inert solvent

(e.g., nitrobenzene) with aluminum chloride (AlCl₃) as the Lewis acid catalyst. The reaction is

typically performed at temperatures above 60°C to favor substitution at the 2-position of

naphthalene.[1] This yields a mixture of β-(1-naphthoyl)propionic acid and β-(2-

naphthoyl)propionic acid.

Clemmensen or Wolff-Kishner Reduction: The keto group of the separated β-(2-

naphthoyl)propionic acid is reduced to a methylene group. The Clemmensen reduction uses

amalgamated zinc (Zn(Hg)) and concentrated hydrochloric acid (HCl).

Intramolecular Cyclization: The resulting γ-(2-naphthyl)butyric acid is treated with a

dehydrating agent, such as concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA),

to induce an intramolecular Friedel-Crafts acylation, forming a new six-membered ring. This

yields 1-keto-1,2,3,4-tetrahydrophenanthrene.

Second Reduction: The ketone is again reduced to a methylene group using a Clemmensen

reduction, affording 1,2,3,4-tetrahydrophenanthrene.

Aromatization: The final step involves dehydrogenation to form the aromatic phenanthrene

ring. This is typically achieved by heating the tetrahydrophenanthrene with a catalyst such as

selenium (Se) or palladium-on-charcoal (Pd/C).[8]
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Caption: Workflow of the Haworth Synthesis of Phenanthrene.

The Bardhan-Sengupta Synthesis (1932)
Considered a classic and highly convenient method, the Bardhan-Sengupta synthesis provides

a regiospecific route to the phenanthrene skeleton, avoiding the isomeric mixtures common in

other methods.[1][9] The key step is a cyclodehydration of an alcohol catalyzed by phosphorus

pentoxide (P₂O₅).[1][9]

Experimental Protocol: Bardhan-Sengupta Synthesis

Alkylation: The potassium enolate of ethyl cyclohexanone-2-carboxylate is condensed with

β-phenylethyl bromide to yield ethyl 2-β-phenylethylcyclohexanone-2-carboxylate.[9] Using

dimethylformamide (DMF) in the reaction medium can facilitate the alkylation even with the

less soluble sodium enolate.[10]

Hydrolysis and Decarboxylation: The resulting ketoester undergoes alkaline hydrolysis

followed by acidification, which leads to decarboxylation, yielding 2-β-

phenylethylcyclohexanone.[9]

Reduction: The ketone is reduced to the corresponding alcohol, 2-β-

phenylethylcyclohexanol, using sodium in moist ether.[9]

Cyclodehydration: The alcohol is heated with phosphorus pentoxide (P₂O₅), which acts as a

catalyst for cyclization onto the benzene ring, furnishing 1,2,3,4,9,10,11,12-

octahydrophenanthrene.[9] This step is highly regiospecific.[1]
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Aromatization: The octahydrophenanthrene is dehydrogenated by heating with metallic

selenium (Se) to yield phenanthrene.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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